Cas no 7399-53-3 (Pyridine,2-[2-methyl-1-(1-methylethyl)propyl]-)

Pyridine,2-[2-methyl-1-(1-methylethyl)propyl]- structure
7399-53-3 structure
Product Name:Pyridine,2-[2-methyl-1-(1-methylethyl)propyl]-
CAS No:7399-53-3
MF:C12H19N
MW:177.28596329689
CID:579025
PubChem ID:244009
Update Time:2025-04-19

Pyridine,2-[2-methyl-1-(1-methylethyl)propyl]- Chemical and Physical Properties

Names and Identifiers

    • Pyridine,2-[2-methyl-1-(1-methylethyl)propyl]-
    • 2-(2,4-dimethylpentan-3-yl)pyridine
    • 2-(1-isopropyl-2-methyl-propyl)-pyridine
    • AC1L6CRX
    • AC1Q4X0E
    • AG-J-30612
    • AR-1C6405
    • CTK5D9078
    • NSC54369
    • SureCN9963351
    • DTXSID80288142
    • NSC-54369
    • 7399-53-3
    • SCHEMBL9963351
    • Inchi: 1S/C12H19N/c1-9(2)12(10(3)4)11-7-5-6-8-13-11/h5-10,12H,1-4H3
    • InChI Key: CUOPCXZBYNRXFR-UHFFFAOYSA-N
    • SMILES: N1C=CC=CC=1C(C(C)C)C(C)C

Computed Properties

  • Exact Mass: 177.15200
  • Monoisotopic Mass: 177.152
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 132
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 12.9Ų

Experimental Properties

  • Density: 0.888
  • Boiling Point: 228.8°C at 760 mmHg
  • Flash Point: 62.1°C
  • Refractive Index: 1.482
  • PSA: 12.89000
  • LogP: 3.47720
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